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Compound of Interest

Compound Name:
1-Iodo-3-

(pentafluorosulfanyl)benzene

Cat. No.: B1306095 Get Quote

Technical Guide: 1-Iodo-3-
(pentafluorosulfanyl)benzene
CAS Number: 286947-67-9

Introduction
1-Iodo-3-(pentafluorosulfanyl)benzene is a unique halogenated aromatic compound

featuring the pentafluorosulfanyl (SF₅) group. This functional group has garnered significant

interest in medicinal chemistry and materials science due to its distinct electronic properties,

high stability, and steric profile. Often considered a "super-trifluoromethyl" group, the SF₅

moiety can significantly influence a molecule's lipophilicity, metabolic stability, and binding

interactions, making it a valuable component in the design of novel pharmaceuticals and

functional materials. This guide provides a comprehensive overview of the properties,

synthesis, reactivity, and potential applications of 1-Iodo-3-(pentafluorosulfanyl)benzene,

tailored for researchers and professionals in drug development and chemical synthesis.

Chemical and Physical Properties
The physicochemical properties of 1-Iodo-3-(pentafluorosulfanyl)benzene are summarized in

the table below. These properties make it a versatile reagent for a variety of chemical

transformations.
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Property Value Reference(s)

CAS Number 286947-67-9 [1]

Molecular Formula C₆H₄F₅IS [1][2]

Molecular Weight 330.06 g/mol [1][2]

Appearance
Clear, colorless to red/green

liquid
[1]

Boiling Point 57 °C at 0.5 mmHg [1]

Density 2.06 g/cm³ [1]

Refractive Index 1.5170 to 1.5210 [1]

Storage Temperature 2-8°C (Refrigerator) [3]

InChI

1S/C6H4F5IS/c7-

13(8,9,10,11)6-3-1-2-5(12)4-

6/h1-4H

[1]

InChIKey
OPPXUPGOUVHFHM-

UHFFFAOYSA-N
[1]

SMILES
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(F)F
[1]

Synthesis
While a specific, detailed experimental protocol for the direct synthesis of 1-Iodo-3-
(pentafluorosulfanyl)benzene is not readily available in the surveyed literature, a plausible

and commonly employed synthetic route would involve a Sandmeyer reaction starting from 3-

(pentafluorosulfanyl)aniline. This method is a standard procedure for the introduction of an

iodine atom onto an aromatic ring.

Proposed Experimental Protocol: Synthesis via
Sandmeyer Reaction
Step 1: Diazotization of 3-(Pentafluorosulfanyl)aniline
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In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice-water bath to

0-5 °C, dissolve 3-(pentafluorosulfanyl)aniline in an aqueous solution of a non-nucleophilic

acid, such as tetrafluoroboric acid (HBF₄) or hydrochloric acid (HCl).

Slowly add a solution of sodium nitrite (NaNO₂) in water dropwise to the stirred aniline

solution. The temperature should be strictly maintained below 5 °C to prevent the

decomposition of the diazonium salt.

Continue stirring the mixture at 0-5 °C for an additional 30 minutes after the addition of

sodium nitrite is complete to ensure full formation of the 3-

(pentafluorosulfanyl)benzenediazonium salt.

Step 2: Iodination

In a separate flask, prepare a solution of potassium iodide (KI) in water.

Slowly add the freshly prepared, cold diazonium salt solution to the potassium iodide solution

with vigorous stirring. The addition may result in the evolution of nitrogen gas.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for several hours to ensure the complete substitution of the diazonium group

with iodine.

The crude 1-Iodo-3-(pentafluorosulfanyl)benzene can then be extracted with an organic

solvent (e.g., diethyl ether or dichloromethane), washed with aqueous sodium thiosulfate to

remove excess iodine, dried over an anhydrous salt (e.g., MgSO₄), and purified by vacuum

distillation or column chromatography.
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Step 1: Diazotization
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Caption: Proposed synthesis of 1-Iodo-3-(pentafluorosulfanyl)benzene via Sandmeyer

reaction.

Reactivity and Applications
1-Iodo-3-(pentafluorosulfanyl)benzene is a valuable building block in organic synthesis,

primarily utilized in palladium-catalyzed cross-coupling reactions to introduce the 3-

(pentafluorosulfanyl)phenyl moiety into more complex molecules. The carbon-iodine bond is

highly susceptible to oxidative addition to a palladium(0) catalyst, making it an excellent

substrate for reactions such as Suzuki, Sonogashira, and Heck couplings.

Suzuki Coupling
The Suzuki reaction enables the formation of a carbon-carbon bond between an organoboron

compound and an organohalide.

Generalized Experimental Protocol:
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To a reaction vessel, add 1-Iodo-3-(pentafluorosulfanyl)benzene, a suitable boronic acid

or boronate ester (1.1-1.5 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (1-5 mol%),

and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄).

Add a solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or

DMF) and water.

Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) and then heat to the

desired temperature (typically 80-120 °C) with stirring until the reaction is complete

(monitored by TLC or GC-MS).

Upon completion, cool the reaction, perform an aqueous workup, extract the product with an

organic solvent, and purify by chromatography.

Sonogashira Coupling
The Sonogashira coupling is used to form a carbon-carbon bond between a terminal alkyne

and an aryl or vinyl halide.[4]

Generalized Experimental Protocol:

In a reaction flask, combine 1-Iodo-3-(pentafluorosulfanyl)benzene, a terminal alkyne (1.1-

1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂), a copper(I) co-

catalyst (e.g., CuI), and a base (typically an amine such as triethylamine or diisopropylamine,

which can also serve as the solvent).[4]

The reaction is typically carried out under an inert atmosphere at room temperature to

moderate heating.[4]

After completion, the reaction mixture is worked up by filtration to remove the amine

hydrohalide salt, followed by extraction and purification of the product.
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Caption: General scheme for cross-coupling reactions using 1-Iodo-3-
(pentafluorosulfanyl)benzene.

Applications in Medicinal Chemistry
The pentafluorosulfanyl group is increasingly recognized as a valuable bioisostere for other

functional groups, such as the trifluoromethyl, chloro, or tert-butyl groups, in drug design.[5][6]

Its unique combination of high electronegativity, steric bulk, and metabolic stability can lead to

improved pharmacokinetic and pharmacodynamic properties of drug candidates. For instance,

the replacement of a chloro group with an SF₅ group has been explored in benzodiazepine

analogs.[5][6] While this particular substitution led to a loss of potency in that specific case, it

highlights the ongoing investigation into the utility of the SF₅ group.[5] In another study, SF₅

analogs of the antimalarial drug mefloquine demonstrated improved activity and selectivity.[7]

1-Iodo-3-(pentafluorosulfanyl)benzene serves as a key starting material for incorporating the

3-SF₅-phenyl motif into such biologically active molecules.

Safety and Toxicology
1-Iodo-3-(pentafluorosulfanyl)benzene is classified as an irritant.[1] As with all chemicals, it

should be handled with appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, in a well-ventilated area or fume hood. Avoid inhalation of

vapors and contact with skin and eyes.[8]

Hazard Codes:

Xi: Irritant[1]
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Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

Wash skin thoroughly after handling.[8]

Wear protective gloves, eye protection, and face protection.[8]

In case of contact with eyes, rinse cautiously with water for several minutes.[8]

Detailed toxicological studies on 1-Iodo-3-(pentafluorosulfanyl)benzene are not widely

available. However, the environmental properties of some pentafluorosulfanyl compounds have

been investigated, with studies showing they can be more hydrophobic than their

trifluoromethyl analogs.[9][10] The photodegradation of some aromatic SF₅ compounds has

been observed under environmentally relevant conditions.[10]

Conclusion
1-Iodo-3-(pentafluorosulfanyl)benzene is a valuable and versatile building block for the

synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and

materials science. Its utility in palladium-catalyzed cross-coupling reactions allows for the

strategic introduction of the 3-(pentafluorosulfanyl)phenyl group, which can impart unique and

beneficial properties to the target compounds. As research into the applications of the

pentafluorosulfanyl group continues to expand, the importance of key intermediates like 1-
Iodo-3-(pentafluorosulfanyl)benzene is expected to grow. Researchers should handle this

compound with appropriate care, following standard laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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